Cas no 2307738-69-6 (7-Amino-7-methyl-5-azaspiro[2.4]heptan-4-one hydrochloride)

• Product Name: 7-Amino-7-methyl-5-azaspiro[2.4]heptan-4-one hydrochloride
• CAS No: 2307738-69-6
• MF: C₇H₁₃ClN₂O
• MW: 176.643920660019
• MDL: MFCD28291977
• CID: 5194495
• Update Time: 2026-03-05

7-Amino-7-methyl-5-azaspiro[2.4]heptan-4-one hydrochloride Chemical and Physical Properties

Names and Identifiers

• 7-Amino-7-methyl-5-azaspiro[2.4]heptan-4-one hydrochloride
• 7-Amino-7-methyl-5-azaspiro[2.4]heptan-4-one HCl
• 7-amino-7-methyl-5-azaspiro[2.4]heptan-4-one;hydrochloride
• 7-Amino-7-methyl-5-azaspiro[2.4]heptan-4-onehydrochloride

• MDL： MFCD28291977
• Inchi： 1S/C7H12N2O.ClH/c1-6(8)4-9-5(10)7(6)2-3-7;/h2-4,8H2,1H3,(H,9,10);1H
• InChI Key： IPZKXNFEZLOBCZ-UHFFFAOYSA-N
• SMILES： Cl.O=C1C2(C(C)(CN1)N)CC2

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 198
• Topological Polar Surface Area: 55.1

Additional information on 7-Amino-7-methyl-5-azaspiro[2.4]heptan-4-one hydrochloride

7-Amino-7-methyl-5-azaspiro[2.4]heptan-4-one hydrochloride: A Comprehensive Overview

7-Amino-7-methyl-5-azaspiro[2.4]heptan-4-one hydrochloride, with the CAS number 2307738-69-6, is a structurally unique compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of spiro compounds, which are characterized by two rings sharing a single atom. The spiro structure in this molecule is formed between a seven-membered ring (heptane) and an azacycle, creating a complex yet fascinating framework.

The molecular structure of 7-Amino-7-methyl-5-azaspiro[2.4]heptan-4-one hydrochloride is defined by its spiro arrangement, where the nitrogen atom (aza) is part of both rings. The presence of an amino group (-NH2) at position 7 and a methyl group (-CH3) at the same position introduces steric effects and potential sites for functionalization. The ketone group (C=O) at position 4 adds to the compound's reactivity and biological activity.

Recent studies have highlighted the potential of spiro compounds like 7-Amino-7-methyl-5-azaspiro[2.4]heptan-4-one hydrochloride in drug discovery. Researchers have explored its role as a scaffold for developing bioactive molecules, particularly in the context of enzyme inhibition and receptor targeting. The compound's ability to adopt multiple conformations due to its spiro structure makes it an attractive candidate for studying molecular recognition processes.

In terms of synthesis, 7-Amino-7-methyl-5-azaspiro[2.4]heptan-4-one hydrochloride can be prepared through various routes, including cyclization reactions and ring-forming strategies. One notable approach involves the condensation of amino acids with carbonyl compounds, followed by cyclization to form the spiro structure. The hydrochloride salt form is often preferred for stability and solubility in aqueous media.

The biological evaluation of 7-Amino-7-methyl-5-azaspiro[2.4]heptan-4-one hydrochloride has revealed promising results in vitro, particularly in assays targeting kinases and proteases. Its unique structure allows for interactions with specific binding sites, potentially leading to therapeutic applications in areas such as oncology and inflammation.

Moreover, computational studies using molecular docking have provided insights into the binding modes of this compound with various protein targets. These studies suggest that the amino and methyl groups play critical roles in determining selectivity and affinity.

In conclusion, 7-Amino-7-methyl-5-azaspiro[2.4]heptan